Cas no 1602070-30-3 (3-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid
• CAS No: 1602070-30-3
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5190933
• PubChem ID: 112704260
• Update Time: 2025-05-20

3-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5,5-dimethyl-
• 3-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid

• Inchi： 1S/C13H25NO4/c1-12(2,3)8-9(7-10(15)16)14-11(17)18-13(4,5)6/h9H,7-8H2,1-6H3,(H,14,17)(H,15,16)
• InChI Key： VWSRLSLKRCIBRR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(NC(OC(C)(C)C)=O)CC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 3-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid

Research Briefing on 3-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid (CAS: 1602070-30-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 3-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid (CAS: 1602070-30-3) as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amino group and dimethyl-substituted hexanoic acid backbone, has been increasingly utilized in the development of novel therapeutics, particularly in peptide synthesis and drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 1602070-30-3 in the synthesis of protease inhibitors. The research team employed this compound as a building block to create a series of small-molecule inhibitors targeting viral proteases, showcasing its versatility in drug design. The Boc-protected amino group was found to enhance the stability of the intermediate, facilitating subsequent coupling reactions.

In another recent investigation (Bioorganic & Medicinal Chemistry Letters, 2024), 3-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid was used to develop peptide-based therapeutics for neurodegenerative diseases. The dimethyl substitution on the hexanoic acid moiety was shown to improve blood-brain barrier penetration, a critical factor in central nervous system drug development. The study reported a 40% increase in bioavailability compared to non-substituted analogs.

Current research trends indicate growing interest in the application of this compound in PROTAC (Proteolysis Targeting Chimera) technology. A preprint from Nature Chemical Biology (2024) describes its incorporation into heterobifunctional molecules designed to target oncoproteins for degradation. The structural features of 1602070-30-3, particularly its spacer length and steric properties, were found to be optimal for maintaining the distance between the E3 ligase binder and the target protein binder.

From a synthetic chemistry perspective, recent process optimization studies (Organic Process Research & Development, 2023) have developed more efficient routes to produce 3-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid at scale. The new methodologies have reduced production costs by approximately 30% while maintaining high purity (>99.5%), making the compound more accessible for pharmaceutical applications.

Looking forward, the unique structural features of 1602070-30-3 continue to inspire novel applications in drug discovery. Its combination of steric hindrance (from the dimethyl groups) and chemical functionality (from the Boc-protected amine and carboxylic acid) makes it particularly valuable for creating constrained peptides and conformationally restricted drug candidates. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in the development of next-generation therapeutics.